N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C24H24N2O4S/c1-17-14-21(30-2)10-12-23(17)31(28,29)25-20-9-11-22-19(15-20)8-13-24(27)26(22)16-18-6-4-3-5-7-18/h3-7,9-12,14-15,25H,8,13,16H2,1-2H3
• InChI Key: CPXPJJHMBVOUCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC4=CC=CC=C4
• Molecular Formula: C24H24N2O4S
• Molecular Weight: 436.5 g/mol

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H24N2O4S and its molecular weight is 436.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthesis and Antimicrobial Study

A novel compound similar in structure, 4-[(8-hydroxyquinolin-5-yl)methyl]aminobenzenesulfonamide (HQMABS), was synthesized, showing significant antimicrobial activity compared to its parent compounds. This demonstrates the potential of such compounds in developing new antimicrobial agents (Vanparia et al., 2010).

Catalytic Synthesis

The rhodium-catalyzed cyanation of chelation-assisted C-H bonds was performed using a similar sulfonamide as an efficient cyanating reagent. This methodology allowed the synthesis of various benzonitrile derivatives, showcasing the compound's role in facilitating complex chemical reactions (Chaitanya et al., 2013).

Biological Activity

Antitumor Activity

Research into novel tetrahydroquinoline derivatives bearing the sulfonamide moiety revealed a new class of antitumor agents, highlighting the compound's significance in cancer research. Some derivatives showed potent in vitro antitumor activity, suggesting their potential as therapeutic agents (Alqasoumi et al., 2010).

Antifungal Properties

Derivatives of 4-aryl-3-methyl-1,2,3,4-tetrahydroquinoline were synthesized and evaluated as antifungal agents. Compounds showed activity specifically against dermatophytes, indicating the potential use of sulfonamide derivatives in addressing fungal infections (Bohórquez et al., 2015).

Enzyme Inhibition and Computational Study

Alzheimer’s Disease Research

Sulfonamide derivatives were synthesized and evaluated for their inhibitory effects on acetylcholinesterase, an enzyme target in Alzheimer’s disease treatment. One compound showed significant inhibitory activity, suggesting potential therapeutic applications for Alzheimer's disease (Abbasi et al., 2018).